Cas no 91563-88-1 (Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride)

Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride is a chemically synthesized compound primarily used in pharmaceutical and organic synthesis applications. Its structure, featuring an amino group and an ethyl ester moiety, makes it a versatile intermediate for further derivatization. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its functional groups that allow selective modifications. Its consistent purity and well-defined properties ensure reproducibility in research and industrial processes. Proper handling under controlled conditions is recommended due to its reactive nature.
Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride structure
91563-88-1 structure
Product Name:Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride
CAS No:91563-88-1
MF:C12H18ClNO2
MW:243.729822635651
CID:4312491
PubChem ID:131887480
Update Time:2025-06-10

Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride
    • 4-Aminobenzenebutanoic acid ethyl ester hydrochloride
    • Ethyl 4-(4-aminophenyl)butanoate HCl
    • 91563-88-1
    • CS-0457916
    • Ethyl4-(4-aminophenyl)butanoatehydrochloride
    • Ethyl 4-(4-aminophenyl)butanoate hydrochloride
    • F79698
    • ethyl 4-(4-aminophenyl)butanoate;hydrochloride
    • Inchi: 1S/C12H17NO2.ClH/c1-2-15-12(14)5-3-4-10-6-8-11(13)9-7-10;/h6-9H,2-5,13H2,1H3;1H
    • InChI Key: WQQRDKZPBNNLMM-UHFFFAOYSA-N
    • SMILES: C1(CCCC(OCC)=O)=CC=C(N)C=C1.[H]Cl

Computed Properties

  • Exact Mass: 243.1026065Da
  • Monoisotopic Mass: 243.1026065Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A916091-1g
Ethyl 4-(4-aminophenyl)butanoate hydrochloride
91563-88-1 95%
1g
$342.0 2025-04-15
1PlusChem
1P01JN3J-500mg
Ethyl 4-(4-aminophenyl)butanoate HCl
91563-88-1 97%
500mg
$109.00 2024-04-20
1PlusChem
1P01JN3J-1g
Ethyl 4-(4-aminophenyl)butanoate HCl
91563-88-1 97%
1g
$156.00 2024-04-20
Aaron
AR01JNBV-500mg
Ethyl 4-(4-aminophenyl)butanoate HCl
91563-88-1 97%
500mg
$114.00 2025-02-11
Aaron
AR01JNBV-1g
Ethyl 4-(4-aminophenyl)butanoate HCl
91563-88-1 97%
1g
$171.00 2025-02-11
1PlusChem
1P01JN3J-5g
Ethyl 4-(4-aminophenyl)butanoate HCl
91563-88-1 97%
5g
$440.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1528583-1g
Ethyl 4-(4-aminophenyl)butanoate hydrochloride
91563-88-1 98%
1g
¥2550.00 2024-04-25
Aaron
AR01JNBV-5g
Ethyl 4-(4-aminophenyl)butanoate HCl
91563-88-1 97%
5g
$500.00 2024-07-18
Ambeed
A916091-250mg
Ethyl 4-(4-aminophenyl)butanoate hydrochloride
91563-88-1 95%
250mg
$171.0 2025-04-15

Additional information on Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride

Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride (CAS No. 91563-88-1): A Comprehensive Overview in Modern Chemical Biology

The compound Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride, identified by its unique CAS No. 91563-88-1, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its benzene ring substituted with a butanoic acid moiety and an amino group at the fourth position, further modified by an ethyl ester and hydrochloride salt form, has garnered significant attention in recent years due to its potential applications in drug discovery and biochemical research.

In the realm of chemical biology, the structural features of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride make it a versatile scaffold for designing novel therapeutic agents. The presence of both an amino group and an ester functionality provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been exploited in the development of compounds targeting various disease pathways, including inflammation, neurodegeneration, and metabolic disorders.

Recent studies have highlighted the pharmacological significance of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride and its derivatives. For instance, researchers have demonstrated its ability to modulate enzyme activity through competitive inhibition or allosteric regulation. The amino group serves as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as kinases and transcription factors. Meanwhile, the ester moiety can be hydrolyzed under physiological conditions to release a free carboxylic acid group, enhancing the compound's bioavailability and metabolic stability.

The hydrochloride salt form of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride improves solubility in aqueous media, making it more suitable for formulation into injectable or oral dosage forms. This property is particularly advantageous in preclinical studies where rapid absorption and distribution are critical for achieving therapeutic efficacy. Furthermore, the salt form enhances stability during storage and transportation, ensuring consistent quality across batches.

Advances in computational chemistry have further accelerated the exploration of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride's potential. Molecular docking simulations have revealed its high binding affinity to specific protein targets, providing insights into its mechanism of action. These simulations have been complemented by experimental validations using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, confirming the structural interactions between the compound and its biological targets.

In drug discovery pipelines, Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride has been employed as a key intermediate in the synthesis of more complex molecules. Its structural motifs have inspired the design of peptidomimetics and small-molecule inhibitors with improved pharmacokinetic profiles. For example, derivatives of this compound have shown promise in inhibiting aberrant signaling pathways associated with cancer and autoimmune diseases.

The role of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable tool for investigating enzyme mechanisms and developing probes for biochemical assays. Its ability to interact with specific enzymes has been leveraged in high-throughput screening campaigns to identify novel drug candidates.

Future directions in the study of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride may involve exploring its role in epigenetic regulation and gene expression modulation. Preliminary evidence suggests that certain derivatives can influence histone deacetylase activity or chromatin structure, potentially opening new avenues for treating neurological disorders and cancer.

The synthesis of Benzenebutanoic acid, 4-amino-, ethyl ester, hydrochloride has been optimized to ensure scalability and cost-effectiveness for industrial applications. Multi-step synthetic routes have been refined using catalytic methods to minimize waste and improve yield. These advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion,Benzenebutanoic acid, 4-amino, ethyl ester, hydrochloride (CAS No. 91563-88-1) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, underscoring its importance as a research tool and a candidate for future therapeutics.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd